Cas no 2141137-50-8 (3-(difluoromethoxy)tetrahydro-4H-pyran-4-one)

• Product Name: 3-(difluoromethoxy)tetrahydro-4H-pyran-4-one
• CAS No: 2141137-50-8
• MF: C₆H₈F₂O₃
• MW: 166.122729301453
• CID: 5174205
• Update Time: 2026-03-04

3-(difluoromethoxy)tetrahydro-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethoxy)tetrahydro-4H-pyran-4-one

• Inchi： 1S/C6H8F2O3/c7-6(8)11-5-3-10-2-1-4(5)9/h5-6H,1-3H2
• InChI Key： DINMKMRRJVTLAY-UHFFFAOYSA-N
• SMILES： C1OCCC(=O)C1OC(F)F

Additional information on 3-(difluoromethoxy)tetrahydro-4H-pyran-4-one

Comprehensive Overview of 3-(difluoromethoxy)tetrahydro-4H-pyran-4-one (CAS No. 2141137-50-8)

3-(difluoromethoxy)tetrahydro-4H-pyran-4-one (CAS No. 2141137-50-8) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of the difluoromethoxy group enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential in the synthesis of novel therapeutics, particularly in the fields of central nervous system (CNS) disorders and anti-inflammatory agents.

The compound's tetrahydro-4H-pyran-4-one scaffold is a versatile building block in organic chemistry, often utilized to construct heterocyclic frameworks. Its fluorine substitution is a key feature, as fluorine atoms are known to improve binding affinity and pharmacokinetic properties. This aligns with current trends in medicinal chemistry, where fluorinated compounds are highly sought after for their ability to modulate biological activity. Recent studies highlight its role in optimizing drug-like properties, such as solubility and membrane permeability.

In the context of green chemistry, 3-(difluoromethoxy)tetrahydro-4H-pyran-4-one is also being investigated for its potential in sustainable synthesis routes. With growing interest in environmentally friendly processes, researchers are exploring catalytic methods to reduce waste and energy consumption during its production. This aligns with the broader industry shift toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound's application in material science. Its structural features make it a candidate for designing advanced polymers and functional materials. For instance, the difluoromethoxy group could impart unique electronic properties, useful in optoelectronic devices. This versatility makes it a subject of ongoing research, particularly in academia and industrial R&D labs.

From a commercial perspective, 3-(difluoromethoxy)tetrahydro-4H-pyran-4-one is gaining traction as a high-value intermediate. Suppliers and manufacturers are increasingly listing it in catalogs to meet the demand from pharmaceutical and agrochemical sectors. Its CAS No. 2141137-50-8 serves as a critical identifier for procurement and regulatory compliance, ensuring transparency in the supply chain.

In summary, 3-(difluoromethoxy)tetrahydro-4H-pyran-4-one represents a promising compound with multifaceted applications. Its relevance to drug development, sustainable chemistry, and material innovation positions it as a key player in modern scientific research. As the industry continues to evolve, this compound is likely to remain a focal point for innovation and discovery.